Cas no 1096-39-5 (Pregn-11-ene-3,20-dione,(5b)- (9CI))

• Product Name: Pregn-11-ene-3,20-dione,(5b)- (9CI)
• CAS No: 1096-39-5
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• CID: 233783
• PubChem ID: 11370451
• Update Time: 2025-04-19

Pregn-11-ene-3,20-dione,(5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-11-ene-3,20-dione,(5b)- (9CI)
• 5β-Pregn-11-ene-3,20-dione
• Cinobufotlin
• 14,15b-Epoxy-3b,5a,16b-trihydroxy-5b,20(22)-bufadienolide 16-acetate
• 14,15-Epoxy-14H-cyclopenta[a]phenanthrene, bufa-20,22-dienolide deriv.
• 5beta-Hydroxycinobufagin
• cinobufatolin
• Cinobufotalin std.
• cinobufotalin venom toad
• CINOBUFOTALIN(RG)
• Nsc90326
• pregn-11-ene-3,20-dione
• 5beta-pregn-11-ene-3,20-dione
• (5R,8S,9S,10S,13S,14S,17S)-17-acetyl-10,13-dimethyl-1,2,4,5,6,7,8,9,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 31GMW700U3
• 1096-39-5
• Q27148894
• NSC 54703
• SCHEMBL7376971
• 5.beta.-Pregn-11-ene-3,20-dione
• Pregn-11-ene-3,20-dione, (5.beta.)-
• .DELTA.-11-PREGNEN-3,20-DIONE
• CHEBI:79762
• UNII-31GMW700U3
• Pregn-11-ene-3,20-dione #
• ZQTJQOPWOKKYDC-XWOJZHJZSA-N
• NSC-54703

• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h9,11,14,16-19H,4-8,10,12H2,1-3H3/t14-,16+,17-,18+,19+,20+,21-/m1/s1
• InChI Key： ZQTJQOPWOKKYDC-XWOJZHJZSA-N
• SMILES： O=C1CC[C@@]2(C)[C@@H](C1)CC[C@@H]1[C@@H]2C=C[C@]2(C)[C@@H](C(C)=O)CC[C@@H]12

Computed Properties

• Exact Mass: 314.2247
• Monoisotopic Mass: 314.224580195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives